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Compound of Interest

Compound Name: Tenaxin |

Cat. No.: B3339230

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Tenaxin I, including operational and disposal plans, to empower your team with the
knowledge to maintain a secure research environment.

When working with any chemical compound, a thorough understanding of its properties and the
necessary safety precautions is the foundation of safe laboratory practice. While the Safety
Data Sheet (SDS) for Tenaxin | indicates that it is not classified as a hazardous substance,
adhering to standard laboratory safety protocols is crucial to minimize any potential risks.[1]

Recommended Personal Protective Equipment (PPE)

To ensure the safety of laboratory personnel, the following personal protective equipment
should be worn at all times when handling Tenaxin I:

» Eye Protection: Safety goggles with side shields are essential to protect the eyes from
potential splashes.[1][2]

o Hand Protection: Protective gloves, such as nitrile or natural rubber, should be worn to
prevent skin contact.[1][2][3]

o Body Protection: An impervious lab coat or gown is necessary to protect skin and clothing
from accidental spills.[1][4]
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» Respiratory Protection: In situations where dust or aerosols may be generated, a suitable
respirator should be used to avoid inhalation.[1][2]

Chemical and Physical Properties of Tenaxin |

A clear understanding of a compound's properties is fundamental to its safe handling. The
following table summarizes the key quantitative data for Tenaxin I.

Property Value

Molecular Formula C1sH1607
Molecular Weight 344.3 g/mol [5][6]
CAS Number 86926-52-5[1][5][6]
Appearance N/A

Solubility N/A

Operational Plan for Handling Tenaxin |

A systematic approach to handling Tenaxin | from receipt to disposal is critical for maintaining a
safe laboratory environment.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

» Store the product in a sealed, cool, and dry condition as recommended.[7] For long-term
storage of stock solutions, temperatures below -20°C for several months are suggested.[7]

2. Preparation and Handling:

 All handling of Tenaxin | should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.[1]

» Avoid the formation of dust and aerosols.[1]

o Ensure an eyewash station and safety shower are readily accessible.[1]
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3. In Case of Exposure:

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present. Seek prompt medical attention.[1]

o Skin Contact: Rinse the affected skin thoroughly with water. Remove contaminated clothing
and shoes and seek medical advice.[1]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek medical attention.[1]

e Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1]

Disposal Plan

Proper disposal of Tenaxin | and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

» Solid Waste: Collect unused or expired solid Tenaxin | and any contaminated materials (e.g.,
weigh boats, contaminated gloves) in a designated, clearly labeled hazardous waste
container.[8]

 Liquid Waste: Solutions containing Tenaxin I should not be disposed of down the drain.[8][9]
Collect all aqueous and organic solutions in a dedicated, sealed, and clearly labeled
hazardous waste container.[8]

o Decontamination: Decontaminate all glassware and equipment that has come into contact
with Tenaxin I. The initial rinses should be collected as hazardous liquid waste.[8]

o Final Disposal: All collected waste containing Tenaxin | must be disposed of through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[8]

Workflow for Safe Handling of Tenaxin |

To provide a clear, step-by-step visual guide for laboratory personnel, the following workflow
diagram outlines the key stages of handling Tenaxin | safely.
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Caption: Workflow for the safe handling of Tenaxin I from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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